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Compound of Interest

Compound Name: alpha-Amyrenone

Cat. No.: B196044

This guide provides an in-depth exploration of a-Amyrenone (alpha-Amyrenone), a
pentacyclic triterpenoid with significant therapeutic potential. We will delve into its fundamental
chemical properties, synthesis and isolation methodologies, and its diverse biological activities,
offering a valuable resource for researchers and professionals in drug development.

Core Identification and Physicochemical Properties

a-Amyrenone is a naturally occurring triterpenoid ketone. It is structurally related to a-amyrin,
differing by the oxidation of the hydroxyl group at the C-3 position to a ketone. This modification
significantly influences its biological activity and physicochemical characteristics.
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Identifier Value Source
CAS Number 638-96-0 [1]
Molecular Formula C30H480 [2][3]
Molecular Weight 424.7015 g/mol [1]

4,4,6a,6b,8a,11,12,14b-
octamethyl-
IUPAC Name 1,2,4a,5,6,7,8,9,10,11,12,12a, [3]
14,14a-tetradecahydropicen-3-
one

Urs-12-en-3-one, 3-Ketours-
Synonyms ) [1]
12-ene, a-Amirone

Physicochemical Characterization:
o Appearance: a-Amyrenone is a solid in its purified form.
 Solubility: It exhibits low aqueous solubility, a common characteristic of triterpenoids.

o Crystalline Nature: X-ray diffraction (XRD) and scanning electron microscopy (SEM)
analyses have confirmed the crystalline nature of a,3-amyrenone mixtures.

o Thermal Stability: Thermogravimetric analysis (TGA) has shown that a,3-amyrenone is
thermally stable up to 235 °C.

Synthesis and Isolation

o-Amyrenone can be obtained through both semi-synthesis from its precursor, a-amyrin, and
direct isolation from natural sources, although it is often found in lower concentrations than a-
amyrin.

Semi-synthesis from a-Amyrin

A common and high-yield method for producing a-Amyrenone is the oxidation of a-amyrin. This
process is often performed on a mixture of a,B-amyrins, which are readily available from

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.mdpi.com/1420-3049/22/2/298
https://www.researchgate.net/publication/313815648_Physicochemical_Characterization_and_Biological_Activities_of_the_Triterpenic_Mixture_ab-Amyrenone
https://www.medchemexpress.com/%CE%B1-amyrin.html
https://www.mdpi.com/1420-3049/22/2/298
https://www.medchemexpress.com/%CE%B1-amyrin.html
https://www.mdpi.com/1420-3049/22/2/298
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b196044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

various plant oleoresins.

Workflow for the Synthesis of a,3-Amyrenone:
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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